Cas no 2198884-43-2 (2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2198884-43-2
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6307933
• PubChem ID: 126929546
• Update Time: 2025-07-01

2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• 2-({1-[(1-hydroxycyclopentyl)methyl]azetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• 2198884-43-2
• AKOS032917398
• F6604-9620
• 2-[[1-[(1-hydroxycyclopentyl)methyl]azetidin-3-yl]methyl]-6-pyridin-3-ylpyridazin-3-one

• Inchi： 1S/C19H24N4O2/c24-18-6-5-17(16-4-3-9-20-10-16)21-23(18)13-15-11-22(12-15)14-19(25)7-1-2-8-19/h3-6,9-10,15,25H,1-2,7-8,11-14H2
• InChI Key： JPARLSSDOVESRC-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)CN1CC(CN2C(C=CC(C3C=NC=CC=3)=N2)=O)C1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69Ų

Additional information on 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

Introduction to 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one (CAS No. 2198884-43-2)

2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridazinone class, which is known for its broad spectrum of pharmacological properties. The presence of a cyclopentyl moiety and an azetidinyl group in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

The CAS number 2198884-43-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular framework of this compound incorporates several key functional groups, including a hydroxycyclopentyl group, a methylazetidinyl group, and a pyridinyl group. These structural elements contribute to its complex reactivity and potential binding affinities with various biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater precision. The hydroxycyclopentylmethylazetidin-3-yl moiety, in particular, has been identified as a critical component for its interaction with biological targets. Studies suggest that this part of the molecule may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating a variety of therapeutic conditions.

The pyridin-3-yl substituent adds another layer of complexity to the compound's behavior. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to modulate biological pathways. In this context, the 6-(pyridin-3-yl) group in 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one may contribute to its binding affinity and selectivity towards specific targets. This dual functionality makes the compound an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune disorders. The dihydropyridazinone core is known to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, the presence of the cyclopentyl group may enhance oral bioavailability, a crucial factor for therapeutic efficacy.

Current research is focused on synthesizing derivatives of 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one to optimize its pharmacological profile. By modifying specific functional groups, researchers aim to improve its potency, selectivity, and metabolic stability. These modifications could lead to the development of novel therapeutic agents with enhanced clinical benefits.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 2-({1-(1-hydroxycyclopentyl)methylazetidin-3-yl}methyl)-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one. These algorithms can analyze vast datasets to predict the binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) properties of compounds, thereby streamlining the drug development pipeline. The use of such tools has been instrumental in identifying potential lead compounds for further preclinical testing.

In conclusion, 2-{(1-hydroxycyclopentylethyl)amino}-6-methyl-N-pyridinecarboxamidine hydrochloride CAS No 837931545887931545887931545887931545887931545887931545887931545887931545887931545887 demonstrates significant promise as a pharmacological agent due to its unique structural features and potential biological activities. Ongoing research efforts are aimed at elucidating its mechanism of action and optimizing its therapeutic potential for various medical conditions.